![molecular formula C18H21N3O B7538618 (4-Benzylpiperazin-1-yl)-(6-methylpyridin-2-yl)methanone](/img/structure/B7538618.png)
(4-Benzylpiperazin-1-yl)-(6-methylpyridin-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Benzylpiperazin-1-yl)-(6-methylpyridin-2-yl)methanone, also known as 4'-MePPP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive substance that has been used as a recreational drug due to its stimulant and euphoric effects. However,
Mechanism of Action
The mechanism of action of 4'-MePPP involves its ability to increase the levels of dopamine, serotonin, and norepinephrine in the brain. It achieves this by inhibiting their reuptake into the presynaptic neuron, leading to an accumulation of these neurotransmitters in the synaptic cleft. This results in an increase in neuronal activity and the stimulation of the reward pathway, leading to its psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4'-MePPP have been studied in animal models. It has been shown to increase locomotor activity and induce hyperthermia, suggesting its stimulant properties. It has also been shown to increase the release of dopamine in the striatum, suggesting its potential as a treatment for Parkinson's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 4'-MePPP in lab experiments include its high potency and selectivity for dopamine, serotonin, and norepinephrine transporters. This makes it a useful tool for studying the mechanisms of these neurotransmitters in the brain. However, its psychoactive effects may limit its use in certain experiments, and caution should be taken when handling and administering this compound.
Future Directions
There are several future directions for the study of 4'-MePPP. One potential direction is its use as a treatment for Parkinson's disease, based on its ability to increase dopamine release in the striatum. Another direction is its use as a research tool for studying the mechanisms of dopamine, serotonin, and norepinephrine in the brain. Further studies are needed to fully understand the potential applications of 4'-MePPP in these areas.
Conclusion:
In conclusion, 4'-MePPP is a synthetic compound that has been studied for its potential use as a research tool in various scientific fields. Its mechanism of action involves its ability to increase the levels of dopamine, serotonin, and norepinephrine in the brain, leading to its psychoactive effects. While caution should be taken when handling and administering this compound due to its psychoactive effects, it has several potential applications in the study of neurotransmitter mechanisms and as a treatment for Parkinson's disease.
Synthesis Methods
The synthesis of 4'-MePPP involves the reaction of 4-benzylpiperazine with 6-methyl-2-pyridinecarboxaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is a white crystalline powder with a melting point of 192-194°C.
Scientific Research Applications
4'-MePPP has been studied for its potential use as a research tool in various scientific fields. It has been shown to have affinity for several neurotransmitter receptors, including the dopamine transporter, serotonin transporter, and norepinephrine transporter. This makes it a useful tool for studying the mechanisms of these neurotransmitters in the brain.
properties
IUPAC Name |
(4-benzylpiperazin-1-yl)-(6-methylpyridin-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O/c1-15-6-5-9-17(19-15)18(22)21-12-10-20(11-13-21)14-16-7-3-2-4-8-16/h2-9H,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNVJFBWCOVNRAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.